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Compound of Interest

Compound Name: 22-Hydroxy Mifepristone-d6

Cat. No.: B15612887

Get Quote

This technical guide provides a comprehensive overview of 22-Hydroxy Mifepristone-d6, a

deuterated metabolite of Mifepristone. It is intended for researchers, scientists, and drug

development professionals, offering detailed information on its chemical structure, biological

activity through receptor signaling pathways, and analytical methodologies.

Chemical Structure and Properties
22-Hydroxy Mifepristone-d6 is the stable isotope-labeled form of 22-Hydroxy Mifepristone, a

primary metabolite of Mifepristone (also known as RU-486). The deuterium labeling makes it an

ideal internal standard for quantitative analysis by mass spectrometry.

Chemical Structure:

The chemical structure of 22-Hydroxy Mifepristone-d6 is characterized by a steroid backbone

with key functional groups that determine its biological activity. The six deuterium atoms are

located on the two methyl groups of the dimethylamino functional group at the C-11 position.

(11β,17β)-11-[4-(Dimethylamino-d6)phenyl]-17-hydroxy-17-(3-hydroxy-1-propyn-1-yl)estra-4,9-

dien-3-one
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Chemical Properties:

The key chemical properties of 22-Hydroxy Mifepristone-d6 are summarized in the table

below.

Property Value Reference

Molecular Formula C29H29D6NO3 [1]

Molecular Weight 451.63 g/mol N/A

Parent Drug Mifepristone [2]

Unlabeled CAS Number 105012-15-5 N/A

Appearance Solid [3]

Solubility

Soluble in methanol,

chloroform, and acetone;

poorly soluble in water

[N/A]

Biological Activity and Signaling Pathways
Mifepristone and its metabolites, including 22-Hydroxy Mifepristone, exert their biological

effects primarily by acting as antagonists at the progesterone receptor (PR) and the

glucocorticoid receptor (GR).[4] These receptors are members of the nuclear receptor

superfamily and act as ligand-dependent transcription factors.

Progesterone Receptor (PR) Signaling Pathway
Progesterone is essential for the establishment and maintenance of pregnancy. Mifepristone

and its metabolites competitively bind to the PR, blocking the action of progesterone. This

leads to the breakdown of the uterine lining and sensitizes the uterus to prostaglandins,

ultimately resulting in the termination of pregnancy.

Below is a diagram illustrating the progesterone receptor signaling pathway and the

antagonistic action of 22-Hydroxy Mifepristone.
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Caption: Progesterone Receptor Signaling and Antagonism by 22-Hydroxy Mifepristone-d6.

Glucocorticoid Receptor (GR) Signaling Pathway
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Mifepristone is also a potent antagonist of the glucocorticoid receptor. This property is utilized

in the treatment of Cushing's syndrome, a condition characterized by an excess of the stress

hormone cortisol. By blocking the GR, mifepristone can alleviate the symptoms of

hypercortisolism.

The signaling pathway of the glucocorticoid receptor and its inhibition by 22-Hydroxy

Mifepristone is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612887?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glucocorticoid Receptor Signaling Pathway

Extracellular Space Cytoplasm

Nucleus

Cortisol

Glucocorticoid Receptor (GR) 
+ Heat Shock Proteins (HSPs)

Binds

Activated GR Dimer

HSPs dissociate, GR dimerizes 
and translocates to nucleus

Transcription Blocked

Conformational change prevents
 HSP dissociation and nuclear translocation

22-Hydroxy Mifepristone-d6

Competitively binds

Glucocorticoid Response Element (GRE) 
on DNA

Binds

Gene Transcription

Biological Effects
(e.g., regulation of metabolism, inflammation)

Antagonistic Effects
(e.g., anti-glucocorticoid action)

Click to download full resolution via product page

Caption: Glucocorticoid Receptor Signaling and Antagonism by 22-Hydroxy Mifepristone-d6.
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Experimental Protocols
This section details the methodologies for the synthesis and analysis of 22-Hydroxy
Mifepristone-d6.

Synthesis of 22-Hydroxy Mifepristone-d6
A specific, publicly available, step-by-step synthesis protocol for 22-Hydroxy Mifepristone-d6
is not readily found in the scientific literature. However, a general strategy for the synthesis of

deuterated mifepristone analogs can be inferred from established methods for isotopic labeling

and mifepristone synthesis.[5][6]

The synthesis would likely involve the following key steps:

Synthesis of Deuterated Precursor: The synthesis would begin with the preparation of a

deuterated precursor, specifically 4-(dimethylamino-d6)aniline. This can be achieved through

methods such as reductive amination of aniline with paraformaldehyde-d2 in the presence of

a reducing agent, or by methylation of aniline with a deuterated methylating agent (e.g.,

iodomethane-d3).

Grignard Reaction: The deuterated aniline derivative would then be converted into a

Grignard reagent.

Conjugate Addition: This Grignard reagent would be reacted with a suitable steroid

intermediate, such as an enone, via a copper-catalyzed conjugate addition to introduce the

deuterated dimethylaminophenyl group at the 11β position.

Introduction of the C-17 Side Chain: The propynyl group at the C-17 position is typically

introduced via reaction with a propynyl Grignard reagent or a similar nucleophile.

Hydroxylation: The final step would be the hydroxylation at the 22-position of the propynyl

side chain.

Analysis by Ultra-High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (UHPLC-
MS/MS)
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A validated UHPLC-MS/MS method for the simultaneous determination of mifepristone and its

metabolites, including 22-Hydroxy Mifepristone, in human blood has been described.[7][8][9]

This method is highly sensitive and specific, making it suitable for pharmacokinetic and

toxicological studies.

Experimental Workflow:

The overall workflow for the analysis of 22-Hydroxy Mifepristone in a biological sample is

outlined in the diagram below.
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Experimental Workflow for Analysis of 22-Hydroxy Mifepristone
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Caption: Workflow for the quantitative analysis of 22-Hydroxy Mifepristone.
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Detailed UHPLC-MS/MS Parameters:

The following table summarizes the key parameters for the UHPLC-MS/MS analysis, based on

the published method.[7][8][9]

Parameter Value

UHPLC System Shimadzu Nexera X2 or equivalent

Column Kinetex F5 (100 x 2.1 mm, 2.6 µm)

Mobile Phase A
10 mM ammonium formate with 0.1% formic

acid in water

Mobile Phase B 0.1% formic acid in acetonitrile

Flow Rate 0.4 mL/min

Gradient
0 min, 5% B; 12 min, 98% B; 14 min, 98% B; 15

min, 5% B; 20 min, 5% B

Injection Volume 2 µL

Mass Spectrometer Triple quadrupole (e.g., Shimadzu LCMS 8050)

Ionization Mode Electrospray Ionization (ESI), Positive

Scan Type Multiple Reaction Monitoring (MRM)

Precursor Ion (m/z) 446.3

Product Ions (m/z) 134.1, 372.2, 428.2

Internal Standard 22-Hydroxy Mifepristone-d6

Sample Preparation Protocol:

To 200 µL of the biological sample (e.g., whole blood), add 20 µL of the internal standard

solution (22-Hydroxy Mifepristone-d6 in methanol).

Add 200 µL of 0.5 M ammonium carbonate buffer (pH 9.0).
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Perform liquid-liquid extraction by adding 2 mL of methyl tert-butyl ether and vortexing for 10

minutes.

Centrifuge at 4000 rpm for 10 minutes.

Transfer the organic layer to a clean tube and evaporate to dryness under a stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the initial mobile phase.

Inject 2 µL into the UHPLC-MS/MS system.

Quantitative Data Summary:

The following table presents a summary of the quantitative performance of the described

analytical method.[7][8][9]

Parameter 22-Hydroxy Mifepristone

Linear Range 0.5 - 1000 ng/mL

Limit of Quantification (LOQ) 0.5 ng/mL

Recovery 98.5 - 103.2%

Matrix Effect -2.5 to 3.8%

Intra-day Precision (%RSD) < 5.2%

Inter-day Precision (%RSD) < 6.8%

Conclusion
22-Hydroxy Mifepristone-d6 is a critical tool for the accurate quantification of the primary

metabolite of Mifepristone in biological matrices. Understanding its chemical properties,

mechanism of action through progesterone and glucocorticoid receptor antagonism, and the

detailed analytical methods for its detection are essential for researchers in pharmacology,

toxicology, and drug development. This guide provides a foundational resource for

professionals working with this important compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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